3-(2-cyclopentylacetamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-cyclopentylacetyl)amino]-N-(2,5-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H26N2O5/c1-29-16-11-12-20(30-2)18(14-16)25-24(28)23-22(17-9-5-6-10-19(17)31-23)26-21(27)13-15-7-3-4-8-15/h5-6,9-12,14-15H,3-4,7-8,13H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: WDUUFJQRUZXKPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CC4CCCC4
• Molecular Formula: C24H26N2O5
• Molecular Weight: 422.5 g/mol
• CAS No.: 888464-33-3

Description

3-(2-cyclopentylacetamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H26N2O5 and its molecular weight is 422.481. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on benzofuran derivatives often involves complex synthetic routes to explore their potential biological applications. For instance, a study detailed the synthesis, characterization, and antimicrobial evaluation of thiophene-2-carboxamides, highlighting a method that could potentially be applied to the synthesis of 3-(2-cyclopentylacetamido)-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide. This process involves multiple steps, including condensation and hydrolysis, to obtain the desired compound. Such methodologies are crucial for preparing benzofuran derivatives for further biological evaluation (Talupur, Satheesh, & Chandrasekhar, 2021).

Biological Activities and Applications

Benzofuran derivatives have been studied for their diverse biological activities, which could suggest potential applications for this compound. For example:

• Antimicrobial Activity

  Several benzofuran compounds have been synthesized and evaluated for their antimicrobial properties. This suggests that similar compounds, like this compound, could potentially possess antimicrobial activities, warranting further investigation (Lavanya, Sribalan, & Padmini, 2017).

• Anti-inflammatory and Analgesic Properties

  Novel benzofuran derivatives have been synthesized and evaluated as anti-inflammatory and analgesic agents. These findings indicate that benzofuran compounds may play a significant role in developing new therapeutic agents for inflammation and pain management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Anticonvulsant Activity

  The discovery and evaluation of benzofuran derivatives as potent metabolic inhibitors with anticonvulsant activity in various animal models highlight the therapeutic potential of these compounds in treating seizures and related neurological conditions (Robertson et al., 1987).